Cas no 141519-85-9 (Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-)

• Product Name: Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
• CAS No: 141519-85-9
• MF: C₉H₅Cl₃O₄
• MW: 283.49260020256
• CID: 1313186
• Update Time: 2024-08-19

Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-

• Inchi： 1S/C9H5Cl3O4/c1-3(13)16-8-5(11)2-4(10)7(12)6(8)9(14)15/h2H,1H3,(H,14,15)
• InChI Key： XCNUDMMMXNMCOU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C(Cl)=CC(Cl)=C1OC(C)=O

Computed Properties

• Exact Mass: 281.92545

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 396.7±42.0 °C(Predicted)
• PSA: 63.6
• pka: 1.37±0.25(Predicted)